Cas no 89197-60-4 (Chroman-3-carbonitrile)

• Product Name: Chroman-3-carbonitrile
• CAS No: 89197-60-4
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 839295
• PubChem ID: 13869342
• Update Time: 2025-05-26

Chroman-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Chroman-3-carbonitrile
• 2H-1-Benzopyran-3-carbonitrile, 3,4-dihydro-
• 3,4-dihydro-2H-chromene-3-carbonitrile
• DTXSID20551605
• A853539
• AKOS012899130
• chromane-3-carbonitrile
• 89197-60-4
• SCHEMBL10248424
• 3,4-Dihydro-2H-1-benzopyran-3-carbonitrile
• DB-230106
• G81635

• Inchi： 1S/C10H9NO/c11-6-8-5-9-3-1-2-4-10(9)12-7-8/h1-4,8H,5,7H2
• InChI Key： KNCKBYYGFRTCKN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C#N)C1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on Chroman-3-carbonitrile

Chroman-3-carbonitrile (CAS No. 89197-60-4): An Overview of Its Structure, Properties, and Applications

Chroman-3-carbonitrile, with the CAS number 89197-60-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its chroman core and a cyano group at the 3-position, which imparts distinct chemical and biological properties.

The molecular formula of Chroman-3-carbonitrile is C₁₀H₇NO, and it has a molecular weight of approximately 157.16 g/mol. The chroman core, a six-membered benzene ring fused with a five-membered cyclohexene ring, provides a rigid and planar structure that is often associated with high stability and specific interactions with biological targets. The cyano group at the 3-position adds an additional layer of reactivity and functionality, making Chroman-3-carbonitrile a valuable building block in synthetic chemistry.

In terms of physical properties, Chroman-3-carbonitrile is typically a solid at room temperature with a melting point ranging from 125 to 127°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic reactions and analytical techniques.

The chemical reactivity of Chroman-3-carbonitrile is primarily centered around the cyano group. The cyano group can undergo various transformations, including hydrolysis to form carboxylic acids, reduction to form primary amines, and nucleophilic substitution reactions. These reactions are crucial for the synthesis of more complex molecules and derivatives with diverse applications.

In the pharmaceutical industry, Chroman-3-carbonitrile has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research published in the Journal of Medicinal Chemistry highlighted the ability of Chroman-3-carbonitrile-derived compounds to inhibit the activity of protein kinases, which are key targets in cancer therapy. These findings suggest that Chroman-3-carbonitrile-based molecules could be developed into novel therapeutic agents for treating various cancers.

Beyond its pharmaceutical applications, Chroman-3-carbonitrile has also found use in materials science. Its rigid chroman core and reactive cyano group make it an attractive monomer for polymer synthesis. Polymers derived from Chroman-3-carbonitrile have been investigated for their optical properties and potential use in photonic devices. For instance, a study published in Macromolecules demonstrated that polymers containing Chroman-3-carbonitrile-units exhibited enhanced light-harvesting capabilities, making them suitable for applications in solar cells and other optoelectronic devices.

In the realm of organic synthesis, Chroman-3-carbonitrile serves as a valuable intermediate for the preparation of complex natural products and bioactive molecules. Its unique structure allows for selective functionalization at various positions, enabling the synthesis of structurally diverse compounds with tailored biological activities. This versatility has made it a popular choice among synthetic chemists working on the development of new drugs and materials.

The environmental impact of Chroman-3-carbonitrile is another important consideration. While it is not classified as a hazardous substance under current regulations, its production and use should still adhere to best practices for environmental safety. Proper waste management and disposal procedures should be followed to minimize any potential environmental impact.

In conclusion, Chroman-3-carbonitrile (CAS No. 89197-60-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties of this compound, its importance in the scientific community is likely to grow further.